Cas no 29813-41-0 (1-(Benzobthiophen-6-yl)ethan-1-one)

1-(Benzobthiophen-6-yl)ethan-1-one structure
29813-41-0 structure
Product name:1-(Benzobthiophen-6-yl)ethan-1-one
CAS No:29813-41-0
MF:C10H8OS
MW:176.234921455383
CID:1440258
PubChem ID:14547484

1-(Benzobthiophen-6-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-benzo[b]thien-6-yl-
    • 1-benzo[b]thien-6-ylEthanone
    • SCHEMBL3797885
    • 6-acetylbenzo[b]thiophene
    • 6-acetyl benzo[b]thiophene
    • 1-(benzo[b]thiophen-6-yl)ethanone
    • 29813-41-0
    • DFLLZALUYPNFOR-UHFFFAOYSA-N
    • AT27897
    • DA-19850
    • 1-(1-BENZOTHIOPHEN-6-YL)ETHANONE
    • 1-(BENZO[B]THIOPHEN-6-YL)ETHAN-1-ONE
    • 1-(Benzobthiophen-6-yl)ethan-1-one
    • Inchi: InChI=1S/C10H8OS/c1-7(11)9-3-2-8-4-5-12-10(8)6-9/h2-6H,1H3
    • InChI Key: DFLLZALUYPNFOR-UHFFFAOYSA-N
    • SMILES: CC(=O)C1=CC2=C(C=C1)C=CS2

Computed Properties

  • Exact Mass: 176.02964
  • Monoisotopic Mass: 176.02958605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.3Ų
  • XLogP3: 2.6

Experimental Properties

  • PSA: 17.07

1-(Benzobthiophen-6-yl)ethan-1-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A169004114-25g
1-(Benzo[b]thiophen-6-yl)ethanone
29813-41-0 95%
25g
$3094.35 2023-09-02
1PlusChem
1P00BHS5-250mg
1-(benzo[b]thiophen-6-yl)ethanone
29813-41-0 95%
250mg
$432.00 2024-05-06
Alichem
A169004114-10g
1-(Benzo[b]thiophen-6-yl)ethanone
29813-41-0 95%
10g
$1474.00 2023-09-02
TRC
B014228-100mg
1-(Benzo[b]thiophen-6-yl)ethan-1-one
29813-41-0
100mg
$ 490.00 2022-06-07
TRC
B014228-50mg
1-(Benzo[b]thiophen-6-yl)ethan-1-one
29813-41-0
50mg
$ 295.00 2022-06-07
Alichem
A169004114-5g
1-(Benzo[b]thiophen-6-yl)ethanone
29813-41-0 95%
5g
$990.00 2023-09-02
Ambeed
A449913-100mg
1-(Benzo[b]thiophen-6-yl)ethanone
29813-41-0 95%
100mg
$272.0 2025-02-28
Ambeed
A449913-1g
1-(Benzo[b]thiophen-6-yl)ethanone
29813-41-0 95%
1g
$1243.0 2025-02-28
1PlusChem
1P00BHS5-100mg
1-(benzo[b]thiophen-6-yl)ethanone
29813-41-0 95%
100mg
$255.00 2024-05-06
Ambeed
A449913-250mg
1-(Benzo[b]thiophen-6-yl)ethanone
29813-41-0 95%
250mg
$461.0 2025-02-28

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Amadis Chemical Company Limited
(CAS:29813-41-0)1-(Benzobthiophen-6-yl)ethan-1-one
A1243351
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):245/415/1119